Cas no 1609399-97-4 (trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride)

• Product Name: trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride
• CAS No: 1609399-97-4
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• MDL: MFCD26959324
• CID: 4608294
• Update Time: 2025-11-02

trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride

• MDL： MFCD26959324
• Inchi： 1S/C7H16N2O.ClH/c1-5(2)9-3-6(8)7(10)4-9;/h5-7,10H,3-4,8H2,1-2H3;1H/t6-,7-;/m0./s1
• InChI Key： SESSDFVBNAUHCB-LEUCUCNGSA-N
• SMILES： C(N1C[C@H](O)[C@@H](N)C1)(C)C.Cl

Additional information on trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride

Comprehensive Guide to trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride (CAS No. 1609399-97-4)

Trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride (CAS No. 1609399-97-4) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a pyrrolidine derivative, has garnered attention due to its unique structural properties and potential therapeutic benefits. Researchers and industry professionals frequently seek information on its synthesis, stability, and applications, making it a topic of interest in modern chemistry.

The molecular structure of trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride features a pyrrolidine ring substituted with an amino group and an isopropyl group, which contributes to its reactivity and solubility. The dihydrochloride salt form enhances its stability, making it suitable for various laboratory and industrial processes. Given the rising demand for pharmaceutical intermediates, this compound is often explored for its role in drug development, particularly in the synthesis of bioactive molecules.

One of the most searched questions related to CAS No. 1609399-97-4 is its application in medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors and enzyme modulators. Its ability to interact with biological targets makes it valuable for designing new therapeutic agents, especially in areas like oncology and neurology. Additionally, its chiral centers offer opportunities for stereoselective synthesis, a hot topic in modern drug discovery.

Another trending discussion revolves around the synthetic routes for trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride. Researchers often look for optimized protocols to produce high-purity batches efficiently. Green chemistry principles are increasingly applied to its synthesis, aligning with the global push for sustainable practices. Keywords like “pyrrolidine synthesis” and “amine derivatives in pharmaceuticals” are commonly associated with this compound in academic and industrial searches.

From a commercial perspective, trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride is supplied by several specialty chemical manufacturers. Its market demand is driven by the growing pharmaceutical sector, particularly in regions like North America, Europe, and Asia. Companies often inquire about its storage conditions, handling guidelines, and regulatory compliance, reflecting its importance in safe and efficient laboratory operations.

In summary, trans-4-amino-1-isopropyl-3-pyrrolidinol dihydrochloride (CAS No. 1609399-97-4) is a versatile compound with broad applications in drug development and chemical research. Its structural features, synthetic accessibility, and therapeutic potential make it a subject of ongoing investigation. As the pharmaceutical industry evolves, this compound is likely to remain a key player in the discovery of novel bioactive molecules.